Cas no 139326-38-8 (Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester)

Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester structure
139326-38-8 structure
Product Name:Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester
CAS No:139326-38-8
MF:C9H8ClNO4S
MW:261.682120323181
CID:1266656
PubChem ID:15013411
Update Time:2025-04-20

Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(4-chloro-2-nitrophenyl)thio]-, methyl ester
    • 139326-38-8
    • DTXSID50879708
    • Acetic acid, ((4-chloro-2-nitrophenyl)thio)-, methyl ester
    • 4-Chloro-2-nitrophenylthio-acetic acid, methyl e
    • Inchi: 1S/C9H8ClNO4S/c1-15-9(12)5-16-8-3-2-6(10)4-7(8)11(13)14/h2-4H,5H2,1H3
    • InChI Key: UWEWAPXGCUAHRA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])SCC(=O)OC

Computed Properties

  • Exact Mass: 260.98634
  • Monoisotopic Mass: 260.9862566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • PSA: 69.44
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